Cas no 1695241-41-8 (3-(2-amino-1-cyclopropylethoxy)propan-1-ol)

3-(2-Amino-1-cyclopropylethoxy)propan-1-ol is a versatile organic compound featuring both amino and hydroxyl functional groups, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. Its cyclopropyl moiety enhances structural rigidity, potentially improving binding affinity in bioactive molecules. The compound’s bifunctional nature allows for selective modifications, enabling applications in drug discovery, particularly for targeting enzymes or receptors. Its stability under standard conditions and compatibility with common synthetic protocols further enhance its utility. This intermediate is particularly suited for the development of novel therapeutic agents, where its unique scaffold can contribute to optimized pharmacokinetic properties.
3-(2-amino-1-cyclopropylethoxy)propan-1-ol structure
1695241-41-8 structure
Product Name:3-(2-amino-1-cyclopropylethoxy)propan-1-ol
CAS No:1695241-41-8
MF:C8H17NO2
MW:159.2260825634
CID:6073121
PubChem ID:103377434
Update Time:2025-06-12

3-(2-amino-1-cyclopropylethoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(2-amino-1-cyclopropylethoxy)propan-1-ol
    • EN300-1294024
    • 1695241-41-8
    • Inchi: 1S/C8H17NO2/c9-6-8(7-2-3-7)11-5-1-4-10/h7-8,10H,1-6,9H2
    • InChI Key: BSMXUHDZJXDXSE-UHFFFAOYSA-N
    • SMILES: O(CCCO)C(CN)C1CC1

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 55.5Ų

3-(2-amino-1-cyclopropylethoxy)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1294024-0.05g
3-(2-amino-1-cyclopropylethoxy)propan-1-ol
1695241-41-8
0.05g
$1020.0 2023-05-23
Enamine
EN300-1294024-0.1g
3-(2-amino-1-cyclopropylethoxy)propan-1-ol
1695241-41-8
0.1g
$1068.0 2023-05-23
Enamine
EN300-1294024-0.25g
3-(2-amino-1-cyclopropylethoxy)propan-1-ol
1695241-41-8
0.25g
$1117.0 2023-05-23
Enamine
EN300-1294024-0.5g
3-(2-amino-1-cyclopropylethoxy)propan-1-ol
1695241-41-8
0.5g
$1165.0 2023-05-23
Enamine
EN300-1294024-1.0g
3-(2-amino-1-cyclopropylethoxy)propan-1-ol
1695241-41-8
1g
$1214.0 2023-05-23
Enamine
EN300-1294024-2.5g
3-(2-amino-1-cyclopropylethoxy)propan-1-ol
1695241-41-8
2.5g
$2379.0 2023-05-23
Enamine
EN300-1294024-5.0g
3-(2-amino-1-cyclopropylethoxy)propan-1-ol
1695241-41-8
5g
$3520.0 2023-05-23
Enamine
EN300-1294024-10.0g
3-(2-amino-1-cyclopropylethoxy)propan-1-ol
1695241-41-8
10g
$5221.0 2023-05-23
Enamine
EN300-1294024-50mg
3-(2-amino-1-cyclopropylethoxy)propan-1-ol
1695241-41-8
50mg
$768.0 2023-09-30
Enamine
EN300-1294024-100mg
3-(2-amino-1-cyclopropylethoxy)propan-1-ol
1695241-41-8
100mg
$804.0 2023-09-30

Additional information on 3-(2-amino-1-cyclopropylethoxy)propan-1-ol

Introduction to 3-(2-amino-1-cyclopropylethoxy)propan-1-ol (CAS No. 1695241-41-8)

3-(2-amino-1-cyclopropylethoxy)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1695241-41-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both an amino group and an ethoxy-cyclopropyl moiety makes it a versatile intermediate for the development of novel therapeutic agents.

The structural framework of 3-(2-amino-1-cyclopropylethoxy)propan-1-ol consists of a propan-1-ol backbone substituted with a 2-aminoethyl chain and a 1-cyclopropylethoxy side group. This configuration imparts distinct chemical properties that are of interest to synthetic chemists and pharmacologists. The amino group serves as a nucleophilic center, facilitating reactions such as coupling with carboxylic acids or activation for further derivatization. Meanwhile, the cyclopropyl ring introduces steric hindrance, which can influence the binding affinity and selectivity of the compound in biological assays.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The structural features of 3-(2-amino-1-cyclopropylethoxy)propan-1-ol make it a promising candidate for investigating its effects on neurotransmitter systems. Preliminary studies have suggested that derivatives of this compound may exhibit activity at certain receptor targets, potentially leading to the discovery of new treatments for conditions such as depression, anxiety, and cognitive impairment.

The synthesis of 3-(2-amino-1-cyclopropylethoxy)propan-1-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the cyclopropyl ether via nucleophilic substitution, followed by selective functionalization of the propanol group to introduce the aminoethyl chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, ensuring that the final product is suitable for downstream applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of 3-(2-amino-1-cyclopropylethoxy)propan-1-ol with biological targets. These studies have provided insights into how the compound interacts with proteins and enzymes, offering a rational basis for designing more potent analogs. The use of virtual screening techniques has further accelerated the drug discovery process by identifying lead compounds that exhibit optimal pharmacokinetic properties.

The pharmacological profile of 3-(2-amino-1-cyclopropylethoxy)propan-1-ol is being actively investigated in preclinical models. Initial experiments have demonstrated its ability to modulate certain signaling pathways, suggesting potential therapeutic benefits. However, further research is needed to fully understand its mechanism of action and to assess its safety profile. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications.

Future directions in the study of 3-(2-amino-1-cyclopropylethoxy)propan-1-ol may include exploring its role in other disease contexts, such as cancer or inflammatory disorders. The structural flexibility of this compound allows for extensive derivatization, enabling the creation of libraries of analogs with tailored properties. High-throughput screening (HTS) approaches can be employed to rapidly evaluate the activity of these derivatives against a wide range of biological targets.

The industrial significance of 3-(2-amino-1-cyclopropylethoxy)propan-1-ol cannot be overstated. As pharmaceutical companies continue to seek innovative compounds for drug development, intermediates like this one play a crucial role in bridging the gap between discovery and commercialization. The ability to synthesize complex molecules efficiently and cost-effectively is essential for maintaining a competitive edge in the pharmaceutical industry.

In conclusion, 3-(2-amino-1-cyclopropylethoxy)propan-1-ol (CAS No. 1695241-41-8) represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique features make it a valuable tool for researchers investigating neurological disorders and other therapeutic areas. With ongoing advancements in synthetic chemistry and computational biology, the potential applications of this compound are likely to expand in the coming years.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd